Cas no 251658-58-9 (Ethyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate
• CAS No: 251658-58-9
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD08690166
• CID: 246434
• PubChem ID: 575603
• Update Time: 2025-04-19

Ethyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylicacid, 5-(3-pyridinyl)-, ethyl ester
• 5-(Pyridin-3-yl)-1H-pyrazole-3-carboxylic acid ethyl ester
• ethyl 3-pyridin-3-yl-1H-pyrazole-5-carboxylate
• 5-pyridin-3-yl-1H-pyrazole-3-carboxylic acid ethyl ester
• Ethyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate
• CS-0208216
• 5-(PYRIDIN-3-YL)-1H-PYRAZOLE-3-CARBOXYLICACIDETHYLESTER
• SCHEMBL1816625
• J-516393
• FT-0687899
• 3-(3-PYRIDINYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 3-(3-pyridinyl)-1H-pyrazole-5-carboxylate #
• E74258
• Ethyl 5-[3-pyridyl]-pyrazole-3-carboxylate
• AS-71110
• DTXSID90341772
• AB71751
• EN300-745997
• 251658-58-9
• AKOS015935180
• 1973422-64-8
• 1H-Pyrazole-3-carboxylic acid, 5-(3-pyridinyl)-, ethyl ester
• DB-067331

• MDL： MFCD08690166
• Inchi： 1S/C11H11N3O2/c1-2-16-11(15)10-6-9(13-14-10)8-4-3-5-12-7-8/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： PHRDPBKZRMDSTI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2C=NC=CC=2)=NN1)=O

Computed Properties

• Exact Mass: 217.08500
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9Ų
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 455.9±35.0 °C at 760 mmHg
• PSA: 67.87000
• LogP: 1.64840
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 3-(pyridin-3-yl)-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 3/9-36/37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)